Cas no 2137783-10-7 (2-Chloro-8-fluoro-5-methoxyquinoline-3-carbaldehyde)

• Product Name: 2-Chloro-8-fluoro-5-methoxyquinoline-3-carbaldehyde
• CAS No: 2137783-10-7
• MF: C₁₁H₇ClFNO₂
• MW: 239.630185365677
• CID: 6216887
• PubChem ID: 165450661
• Update Time: 2025-09-28

2-Chloro-8-fluoro-5-methoxyquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-703688
• 2137783-10-7
• 2-chloro-8-fluoro-5-methoxyquinoline-3-carbaldehyde
• 2-Chloro-8-fluoro-5-methoxyquinoline-3-carbaldehyde

• Inchi： 1S/C11H7ClFNO2/c1-16-9-3-2-8(13)10-7(9)4-6(5-15)11(12)14-10/h2-5H,1H3
• InChI Key： UPDJJAYSXAWZPM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C(=CC=C(C2=N1)F)OC

Computed Properties

• Exact Mass: 239.0149343g/mol
• Monoisotopic Mass: 239.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-Chloro-8-fluoro-5-methoxyquinoline-3-carbaldehyde

Recent Advances in the Study of 2-Chloro-8-fluoro-5-methoxyquinoline-3-carbaldehyde (CAS: 2137783-10-7)

2-Chloro-8-fluoro-5-methoxyquinoline-3-carbaldehyde (CAS: 2137783-10-7) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and mechanistic insights, positioning it as a promising scaffold for therapeutic agents. This research brief consolidates the latest findings on this compound, highlighting its significance and potential in biomedical research.

The compound's structural features, including the chloro, fluoro, and methoxy substituents, contribute to its unique chemical properties and reactivity. These modifications enhance its ability to interact with biological targets, making it a valuable intermediate in the synthesis of more complex molecules. Recent synthetic methodologies have focused on optimizing the yield and purity of 2-Chloro-8-fluoro-5-methoxyquinoline-3-carbaldehyde, with advancements in catalytic processes and green chemistry approaches.

In terms of biological activity, preliminary studies have demonstrated that 2-Chloro-8-fluoro-5-methoxyquinoline-3-carbaldehyde exhibits inhibitory effects against a range of enzymes and receptors implicated in disease pathways. Notably, its interaction with kinase enzymes has been a focal point, given the role of kinases in cancer and inflammatory disorders. Mechanistic studies using X-ray crystallography and molecular docking have provided insights into the binding modes and structure-activity relationships of this compound.

Further research has explored the derivatization of 2-Chloro-8-fluoro-5-methoxyquinoline-3-carbaldehyde to enhance its pharmacological profile. Derivatives incorporating this scaffold have shown improved potency, selectivity, and pharmacokinetic properties. These efforts underscore the compound's versatility as a building block in medicinal chemistry, with potential applications in the development of novel therapeutics for unmet medical needs.

In conclusion, 2-Chloro-8-fluoro-5-methoxyquinoline-3-carbaldehyde represents a promising candidate for further investigation in drug discovery. Its synthetic accessibility, coupled with its diverse biological activities, makes it a valuable tool for researchers. Future studies should focus on expanding its therapeutic potential through targeted derivatization and in vivo validation, paving the way for its translation into clinical applications.